Cas no 2229238-38-2 (3-{5-(2-methylcyclopropyl)furan-2-ylmethyl}azetidin-3-ol)

• Product Name: 3-{5-(2-methylcyclopropyl)furan-2-ylmethyl}azetidin-3-ol
• CAS No: 2229238-38-2
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 6583674
• PubChem ID: 165781194
• Update Time: 2025-08-05

3-{5-(2-methylcyclopropyl)furan-2-ylmethyl}azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-{5-(2-methylcyclopropyl)furan-2-ylmethyl}azetidin-3-ol
• 2229238-38-2
• 3-{[5-(2-methylcyclopropyl)furan-2-yl]methyl}azetidin-3-ol
• EN300-1731820

• Inchi： 1S/C12H17NO2/c1-8-4-10(8)11-3-2-9(15-11)5-12(14)6-13-7-12/h2-3,8,10,13-14H,4-7H2,1H3
• InChI Key： XKJSFHXKXUNUJU-UHFFFAOYSA-N
• SMILES： O1C(=CC=C1C1CC1C)CC1(CNC1)O

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 45.4Ų

Additional information on 3-{5-(2-methylcyclopropyl)furan-2-ylmethyl}azetidin-3-ol

3-{5-(2-methylcyclopropyl)furan-2-ylmethyl}azetidin-3-ol: A Comprehensive Overview

3-{5-(2-methylcyclopropyl)furan-2-ylmethyl}azetidin-3-ol (CAS No. 2229238-38-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with 3-{5-(2-methylcyclopropyl)furan-2-ylmethyl}azetidin-3-ol.

Chemical Structure and Properties

The molecular formula of 3-{5-(2-methylcyclopropyl)furan-2-ylmethyl}azetidin-3-ol is C₁₄H₁₈O₂, and its molecular weight is 218.30 g/mol. The compound features a furan ring attached to an azetidine ring through a methyl group, with a 2-methylcyclopropyl substituent on the furan ring. This unique combination of functional groups imparts distinct chemical properties to the molecule, making it an interesting target for further investigation.

The solubility of 3-{5-(2-methylcyclopropyl)furan-2-ylmethyl}azetidin-3-ol in various solvents has been studied extensively. It is moderately soluble in polar solvents such as methanol and dimethyl sulfoxide (DMSO) but exhibits limited solubility in non-polar solvents like hexane. The compound's stability under different conditions, including temperature and pH, has also been evaluated to ensure its suitability for various experimental setups.

Synthesis Methods

The synthesis of 3-{5-(2-methylcyclopropyl)furan-2-ylmethyl}azetidin-3-ol has been achieved through several methodologies, each offering unique advantages and challenges. One common approach involves the coupling of a furan derivative with an azetidine precursor, followed by functional group manipulations to introduce the desired substituents. Recent advancements in catalytic methods have significantly improved the efficiency and yield of these reactions.

A notable synthetic route involves the use of palladium-catalyzed cross-coupling reactions to form the carbon-carbon bond between the furan and azetidine moieties. This method not only enhances the yield but also allows for the introduction of various substituents at different positions, providing a versatile platform for the synthesis of related compounds.

Biological Activities and Applications

The biological activities of 3-{5-(2-methylcyclopropyl)furan-2-ylmethyl}azetidin-3-ol have been extensively studied in recent years. Initial screenings have revealed that this compound exhibits potent activity against several biological targets, making it a promising candidate for drug development.

In vitro studies have shown that 3-{5-(2-methylcyclopropyl)furan-2-ylmethyl}azetidin-3-ol possesses significant anti-inflammatory properties. It effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human cell lines, suggesting its potential use in treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Furthermore, preliminary investigations into the compound's antiviral activity have yielded promising results. Studies have demonstrated that 3-{5-(2-methylcyclopropyl)furan-2-ylmethyl}azetidin-3-ol can inhibit the replication of certain viruses, including influenza and herpes simplex virus (HSV). These findings highlight its potential as an antiviral agent.

Clinical Trials and Future Prospects

The promising preclinical data on 3-{5-(2-methylcyclopropyl)furan-2-ylmethyl}azetidin-3-ol have paved the way for its evaluation in clinical trials. Several Phase I trials are currently underway to assess the safety and pharmacokinetics of this compound in human subjects. Early results from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

If these initial trials prove successful, subsequent Phase II and III trials will be conducted to evaluate the efficacy of 3-{5-(2-methylcyclopropyl)furan-2-ylmethyl}azetidin-3-ol in treating specific diseases. The compound's unique mechanism of action and favorable safety profile make it an attractive candidate for further clinical development.

Conclusion

In conclusion, 3-{5-(2-methylcyclopropyl)furan-2-ylmethyl}azetidin-3-o} (CAS No. 2229238-38-2) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, coupled with its favorable pharmacological properties, positions it as a valuable asset in the ongoing efforts to develop new drugs for treating inflammatory diseases and viral infections. As research continues to advance, it is anticipated that this compound will play a significant role in shaping the future landscape of medicinal chemistry and pharmaceutical science.